Cas no 82561-69-1 (3-DODECENOIC ACID, ETHYL ESTER, (E)-)

• Product Name: 3-DODECENOIC ACID, ETHYL ESTER, (E)-
• CAS No: 82561-69-1
• MF: C₁₄H₂₆O₂
• MW: 226.355044841766
• CID: 3294688
• PubChem ID: 12951405
• Update Time: 2025-04-21

3-DODECENOIC ACID, ETHYL ESTER, (E)- Chemical and Physical Properties

Names and Identifiers

• 3-DODECENOIC ACID, ETHYL ESTER, (E)-
• 3-Dodecenoic acid, ethyl ester, (3E)-
• 82561-69-1
• Ethyl dodec-3-enoate
• 4DQL9Z93V7
• 83421-37-8
• Ethyl (E)-dodec-3-enoate
• Ethyl (3E)-3-dodecenoate

• Inchi： 1S/C14H26O2/c1-3-5-6-7-8-9-10-11-12-13-14(15)16-4-2/h11-12H,3-10,13H2,1-2H3/b12-11+
• InChI Key： WBVHALHNKCOOIW-VAWYXSNFSA-N
• SMILES： C(OCC)(=O)C/C=C/CCCCCCCC

Computed Properties

• Exact Mass: 226.193280068Da
• Monoisotopic Mass: 226.193280068Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 26.3Ų